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Compound of Interest

Compound Name: 1-(2-Furyl)ethanol-d3

Cat. No.: B13440619

For Researchers, Scientists, and Drug Development Professionals

The furan nucleus, a five-membered aromatic heterocycle containing an oxygen atom, is a
privileged scaffold in medicinal chemistry and materials science. Its unique electronic and
structural properties have established it as a cornerstone in the development of a diverse array
of therapeutic agents and advanced materials. Furan derivatives have demonstrated a broad
spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and
antiviral effects. Furthermore, the versatility of the furan ring allows for its incorporation into
novel polymers, offering sustainable alternatives to petroleum-based plastics. This technical
guide provides a comprehensive overview of the primary research applications of furan
derivatives, complete with quantitative data, detailed experimental protocols, and visual
representations of key pathways and workflows.

Medicinal Chemistry Applications

The incorporation of the furan moiety into drug candidates can significantly influence their
pharmacokinetic and pharmacodynamic profiles. It often serves as a bioisostere for other
aromatic rings like benzene or thiophene, providing advantages in metabolic stability, solubility,
and receptor binding affinity.

Anticancer Activity

Furan derivatives have emerged as a promising class of anticancer agents, exhibiting
cytotoxicity against a wide range of cancer cell lines. Their mechanisms of action are diverse,
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often involving the inhibition of critical cellular processes such as cell division and signaling
pathways that are dysregulated in cancer.
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Compound/Derivati

Cancer Cell Line IC50 (uM) Reference

ve Class
Benzol[b]furan

o MCF-7 (Breast) 0.057 [1]
derivative 26
Benzo[b]furan

o MCF-7 (Breast) 0.051 [1]
derivative 36
Furan-based

o MCEF-7 (Breast) 4.06 [2]
derivative 4
Furan-based

o MCF-7 (Breast) 2.96 [2]
derivative 7
Furan derivative 1 HelLa (Cervical) 0.08 - 8.79 [3]
Furan derivative 24 HeLa (Cervical) 0.08 - 8.79 [3]

Furan derivative 24

SW620 (Colorectal)

Moderate to Potent

[3]

Furan-thiadiazolyl-

) HepG-2 (Liver) 55+1.2 [4]
oxadiazole 3
Furan-thiadiazolyl- )

] HepG-2 (Liver) 729+15 [4]
oxadiazole 12
Furan-thiadiazolyl- )

) HepG-2 (Liver) 42+1.2 [4]
oxadiazole 14
5-Nitrofuran-2-yl-
allylidene- MDA-MB-231 (Breast) 1.37 - 21.85 [5]
thiazolidinone 14b
5-Nitrofuran-2-yl-
allylidene- MCF-7 (Breast) 0.85 [5]
thiazolidinone 14b
5-(4-
chlorophenyl)furan Leukemia SR 0.09 [6]
derivative 7c
5-(4- Leukemia SR 0.05 [6]
chlorophenyl)furan
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derivative 7e

5-(4-
chlorophenyl)furan Leukemia SR 0.06 [6]

derivative 11a

Furan derivatives have been shown to interfere with key signaling pathways that are crucial for

cancer cell proliferation and survival.

o PI3K/AKt/mTOR Pathway: This pathway is a central regulator of cell growth, metabolism, and
survival, and its aberrant activation is common in many cancers. Certain benzo[b]furan
derivatives have been found to inhibit this pathway, leading to apoptosis in breast cancer

cells.[1]
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Receptor Tyrosine

Kinase (RTK) Furan Derivative

TSC1/2 Apoptosis

Rheb-GTP

mTORC1

p70S6K

Cell Growth &
Proliferation
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Heat to reflux (2-4h)
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Prepare serial dilutions Prepare standardized
of furan derivative in MHB bacterial inoculum
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bacterial suspension
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(18-24h)

l

Visually inspect for
turbidity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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